Cas no 2679927-17-2 (1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)-)

• Product Name: 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)-
• CAS No: 2679927-17-2
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 5935352
• PubChem ID: 155930340
• Update Time: 2025-06-09

1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)-
• (3R,4R)-Benzyl 3-fluoro-4-methylpiperidine-1-carboxylate
• CS-0372334
• Rel-benzyl (3R,4R)-3-fluoro-4-methylpiperidine-1-carboxylate
• 2679927-17-2
• EN300-7138746
• rac-benzyl (3R,4R)-3-fluoro-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C14H18FNO2/c1-11-7-8-16(9-13(11)15)14(17)18-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3/t11-,13+/m1/s1
• InChI Key： WREXSUFDKADVNS-YPMHNXCESA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC[C@@H](C)[C@@H](F)C1

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 349.8±42.0 °C(Predicted)
• pka: -3.33±0.60(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)-

Introduction to 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)- (CAS No. 2679927-17-2)

1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)-, identified by its Chemical Abstracts Service (CAS) number 2679927-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a fluoro substituent at the 3-position and a methyl group at the 4-position, along with an ester functionality linked to a phenylmethyl (benzyl) group, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The stereochemistry of this compound is defined by the (3R,4R) configuration, which is critical for its biological activity. In pharmaceutical research, stereochemistry plays a pivotal role in determining the efficacy, selectivity, and pharmacokinetic properties of a drug candidate. The specific spatial arrangement of atoms in 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)- influences its interaction with biological targets such as enzymes and receptors. This precise three-dimensional structure is often a key factor in achieving high-affinity binding and optimal therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. The fluoro substituent is known to enhance metabolic stability and binding affinity due to its electron-withdrawing nature. Additionally, the methyl group at the 4-position can modulate the conformational flexibility of the piperidine ring, thereby affecting how the molecule interacts with its target. These structural features make 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)- an attractive candidate for further investigation in the design of novel therapeutic agents.

In the realm of medicinal chemistry, piperidine derivatives have been extensively explored due to their broad spectrum of biological activities. These compounds exhibit potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The introduction of fluorine atoms into organic molecules is a common strategy to improve pharmacological properties such as bioavailability and resistance to enzymatic degradation. The fluoro group in 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)- likely contributes to these favorable characteristics.

Moreover, the ester functionality in this compound can be hydrolyzed under physiological conditions to release free carboxylic acid groups. This transformation can alter the pharmacokinetic profile of the molecule and may provide opportunities for prodrug development. Prodrugs are inactive or less active forms of a drug that are converted into their active form within the body. This approach can enhance drug delivery efficiency and reduce side effects. The versatility of 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)- as a scaffold for prodrug design makes it a promising candidate for future pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in oncology research. Fluorine-containing compounds often exhibit enhanced binding affinity to biological targets due to their ability to mimic hydrogen bonds and improve lipophilicity. The combination of these properties makes 1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)- an intriguing candidate for developing novel anticancer agents. Researchers are particularly interested in its potential as an inhibitor of kinases and other enzymes involved in tumor growth and progression.

The stereochemical purity of this compound is another critical aspect that influences its therapeutic potential. The (3R,4R) configuration ensures that only one enantiomer is present in the molecule, which can prevent unwanted side effects associated with racemic mixtures. In many cases, only one enantiomer of a drug exhibits desired biological activity while the other may be inactive or even harmful. Therefore, maintaining high enantiomeric purity is essential for ensuring safety and efficacy.

From a synthetic chemistry perspective,1-Piperidinecarboxylic acid, 3-fluoro-4-methyl-, phenylmethyl ester, (3R,4R)-) represents an advanced building block for constructing more complex molecules through functional group transformations such as nucleophilic substitution or condensation reactions. Its structural features provide multiple sites for chemical modification without compromising stability or bioactivity—a crucial consideration when designing lead compounds for drug development pipelines.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on fluorinated piperidine scaffolds like this one because they offer several advantages over traditional small molecules: improved metabolic stability; increased lipophilicity; enhanced binding affinity; reduced toxicity profiles; plus greater flexibility during optimization processes aimed at achieving maximal clinical benefit while minimizing off-target effects throughout preclinical studies all leading up toward human trials where final validation occurs before regulatory approval processes commence allowing widespread distribution across global markets once proven safe effective enough compared against existing alternatives available today within various therapeutic categories including oncology where demand remains particularly strong given current unmet medical needs associated with certain types cancers worldwide today requiring novel treatment approaches beyond what currently exists within standard care guidelines established thus far